molecular formula C16H16O4 B8704844 Methyl 4-[(4-methoxyphenyl)methoxy]benzoate CAS No. 62290-50-0

Methyl 4-[(4-methoxyphenyl)methoxy]benzoate

Cat. No.: B8704844
CAS No.: 62290-50-0
M. Wt: 272.29 g/mol
InChI Key: HMDLADLMQPSLFT-UHFFFAOYSA-N
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Description

Methyl 4-[(4-methoxyphenyl)methoxy]benzoate is a useful research compound. Its molecular formula is C16H16O4 and its molecular weight is 272.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

62290-50-0

Molecular Formula

C16H16O4

Molecular Weight

272.29 g/mol

IUPAC Name

methyl 4-[(4-methoxyphenyl)methoxy]benzoate

InChI

InChI=1S/C16H16O4/c1-18-14-7-3-12(4-8-14)11-20-15-9-5-13(6-10-15)16(17)19-2/h3-10H,11H2,1-2H3

InChI Key

HMDLADLMQPSLFT-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 4-hydoxybenzoate (6.85 g, 45 mmole) in 80 ml DMF was added potassium tert. butoxide (5.6 g, 51 mmole) and the mixture was stirred at room temperature for one hour. 4-Methoxybenzyl chloride (8.3 g, 52 mmole) was added and the mixture was stirred overnight at room temperature. The mixture was evaporated under reduced pressure and 200 ml ethyl acetate was added. The organic phase was washed four times with water, dried with sodium sulfate and evaporated under reduced pressure. Yield: 12.3 g=100%
Quantity
6.85 g
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reactant
Reaction Step One
Quantity
5.6 g
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reactant
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Quantity
80 mL
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solvent
Reaction Step One
Quantity
8.3 g
Type
reactant
Reaction Step Two

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